Cas no 2098089-48-4 (1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide)

• Product Name: 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide
• CAS No: 2098089-48-4
• MF: C₁₁H₁₂FN₅
• MW: 233.244884490967
• CID: 5728530
• PubChem ID: 121213494
• Update Time: 2025-05-23

1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide
• AKOS026723962
• 2098089-48-4
• 1-(2-fluoroethyl)-3-pyridin-3-ylpyrazole-4-carboximidamide
• F2198-5011
• 1H-Pyrazole-4-carboximidamide, 1-(2-fluoroethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C11H12FN5/c12-3-5-17-7-9(11(13)14)10(16-17)8-2-1-4-15-6-8/h1-2,4,6-7H,3,5H2,(H3,13,14)
• InChI Key： MKQVYBUUYSOGPO-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C(=N)N)C(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 233.10767357g/mol
• Monoisotopic Mass: 233.10767357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 432.7±55.0 °C(Predicted)
• pka: 10.65±0.50(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide

Comprehensive Overview of 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide (CAS No. 2098089-48-4)

The compound 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide (CAS No. 2098089-48-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazole and pyridine moieties, exhibits promising potential for various applications, particularly in drug discovery and development. Its structural features, including the fluoroethyl group and carboximidamide functionality, make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide has surged, driven by their versatility in targeting a wide range of biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment. The presence of the pyridine ring and fluoroethyl side chain enhances its binding affinity to specific enzyme pockets, making it a candidate for further optimization in preclinical studies.

The synthesis of CAS No. 2098089-48-4 involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methodologies align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. The compound's physicochemical properties, such as solubility and stability, are critical for its formulation and bioavailability, topics frequently searched by professionals in the field.

One of the most searched questions related to this compound is its mechanism of action and potential therapeutic applications. Preliminary studies suggest that 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide may interact with specific protein targets involved in inflammatory and proliferative diseases. Its structure-activity relationship (SAR) is a hot topic in academic and industrial research, as slight modifications to its core structure could lead to enhanced efficacy and reduced side effects.

The compound's patent landscape is another area of interest, with several filings highlighting its utility in treating conditions like autoimmune disorders and metabolic diseases. This aligns with the broader trend of repurposing existing small molecules for new indications, a strategy that reduces development time and costs. Additionally, its compatibility with high-throughput screening platforms makes it a valuable tool for identifying new drug candidates.

In conclusion, 1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboximidamide (CAS No. 2098089-48-4) represents a compelling example of modern medicinal chemistry innovation. Its unique structure, combined with its potential biological activities, positions it as a promising candidate for further exploration. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for next-generation therapeutics.